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This in-depth guide explores the origins, properties, and applications of Lifeact, a versatile 17-amino acid peptide
widely used for visualizing filamentous actin (F-actin) in living cells. Derived from a protein in Saccharomyces
cerevisiae, Lifeact has become an invaluable tool in cell biology, enabling real-time imaging of cytoskeletal dynamics
with minimal perturbation.

Peptide Sequence and Origin

Lifeact is a short peptide segment derived from the N-terminus of the actin-binding protein 140 (Abp140) in the
budding yeast, Saccharomyces cerevisiae[1][2][3]. The first 17 amino acids of Abp140 were found to be sufficient for
localizing to and labeling F-actin structures without the need for the full-length protein[1][4]. This discovery led to the
development of Lifeact as a small, versatile marker for the actin cytoskeleton[5][6].

The amino acid sequence of the Lifeact peptide is:
MGVADLIKKFESISKEE

This sequence is highly conserved among close relatives of S. cerevisiae but is notably absent in higher eukaryotes,
which minimizes the likelihood of competition with endogenous proteins and unforeseen off-target effects when used
as a research tool in mammalian or other non-fungal cells[1].
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 Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic
or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express
or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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